N-Deformyl-N-benzyloxycarbonyl Orlistat
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-Deformyl-N-benzyloxycarbonyl Orlistat (NDBOC-Orlistat) is a synthetic compound that has been studied for its potential applications in a variety of scientific research fields. It is a lipase inhibitor, meaning it can block the action of lipase enzymes, which are responsible for breaking down dietary fat into smaller molecules. As such, NDBOC-Orlistat has been studied for its possible use in weight management and obesity treatment. Additionally, NDBOC-Orlistat has been investigated for its potential applications in metabolic and cardiovascular diseases, as well as cancer.
Scientific Research Applications
1. Pharmaceutical Research and Development
N-Deformyl-N-benzyloxycarbonyl Orlistat is primarily used as an impurity of Orlistat, which is a well-known pancreatic lipase inhibitor . In pharmaceutical research, this compound is essential for studying the pharmacokinetics and metabolic pathways of Orlistat. It helps in understanding the degradation process and the formation of metabolites within the body.
2. Enzyme Inhibition Studies
Due to its role as a lipase inhibitor, researchers utilize this compound to explore the inhibition mechanisms on a molecular level. This can provide insights into designing more effective enzyme inhibitors for treating conditions like obesity .
3. Proteomics
In proteomics, N-Deformyl-N-benzyloxycarbonyl Orlistat can be used to investigate the interaction between proteins and small molecules. It aids in identifying potential binding sites and understanding the conformational changes in proteins upon ligand binding .
4. Metabolic Disease Research
This compound is valuable in metabolic disease research, particularly in the study of lipid metabolism disorders. It can be used to simulate the effects of lipase inhibition in various models, contributing to the development of therapeutic strategies .
5. Chemical Synthesis and Modification
N-Deformyl-N-benzyloxycarbonyl Orlistat serves as a starting material or intermediate in the synthesis of more complex molecules. Its chemical structure allows for modifications that can lead to the discovery of new compounds with potential therapeutic applications .
6. Reference Standard for Quality Control
In the pharmaceutical industry, this compound is used as a reference standard to ensure the quality and purity of Orlistat during production. It’s crucial for validating analytical methods and maintaining consistency in drug formulation .
properties
IUPAC Name |
[(2S)-1-[(2S,3S)-3-hexyl-4-oxooxetan-2-yl]tridecan-2-yl] (2S)-4-methyl-2-(phenylmethoxycarbonylamino)pentanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C36H59NO6/c1-5-7-9-11-12-13-14-15-19-23-30(26-33-31(34(38)43-33)24-20-10-8-6-2)42-35(39)32(25-28(3)4)37-36(40)41-27-29-21-17-16-18-22-29/h16-18,21-22,28,30-33H,5-15,19-20,23-27H2,1-4H3,(H,37,40)/t30-,31-,32-,33-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OITCZADOYPEICM-YRCZKMHPSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC(=O)OCC2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCC[C@@H](C[C@H]1[C@@H](C(=O)O1)CCCCCC)OC(=O)[C@H](CC(C)C)NC(=O)OCC2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C36H59NO6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30564645 |
Source
|
Record name | (2S)-1-[(2S,3S)-3-Hexyl-4-oxooxetan-2-yl]tridecan-2-yl N-[(benzyloxy)carbonyl]-L-leucinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30564645 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
601.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Deformyl-N-benzyloxycarbonyl Orlistat | |
CAS RN |
108051-94-1 |
Source
|
Record name | (2S)-1-[(2S,3S)-3-Hexyl-4-oxooxetan-2-yl]tridecan-2-yl N-[(benzyloxy)carbonyl]-L-leucinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30564645 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.